Cas no 123172-88-3 (2-Propenoic acid, 3-(2-quinolinyl)-, ethyl ester, (E)-)

2-Propenoic acid, 3-(2-quinolinyl)-, ethyl ester, (E)- structure
123172-88-3 structure
Product Name:2-Propenoic acid, 3-(2-quinolinyl)-, ethyl ester, (E)-
CAS No:123172-88-3
MF:C14H13NO2
MW:227.258523702621
CID:1214581
PubChem ID:54280796
Update Time:2025-04-20

2-Propenoic acid, 3-(2-quinolinyl)-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(2-quinolinyl)-, ethyl ester, (E)-
    • ethyl 3-quinolin-2-ylprop-2-enoate
    • DTXSID70710280
    • Ethyl 3-(quinolin-2-yl)prop-2-enoate
    • 123172-88-3
    • Inchi: 1S/C14H13NO2/c1-2-17-14(16)10-9-12-8-7-11-5-3-4-6-13(11)15-12/h3-10H,2H2,1H3
    • InChI Key: RQQNOLUEUFVWJV-UHFFFAOYSA-N
    • SMILES: O(C(C=CC1=CC=C2C=CC=CC2=N1)=O)CC

Computed Properties

  • Exact Mass: 227.095
  • Monoisotopic Mass: 227.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 39.2A^2
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